Cas no 1547053-55-3 (2-({3-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}amino)acetic acid)

• Product Name: 2-({3-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}amino)acetic acid
• CAS No: 1547053-55-3
• MF: C₇H₈N₆O₂
• MW: 208.177419662476
• CID: 5925141
• PubChem ID: 83834035
• Update Time: 2025-05-24

2-({3-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}amino)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({3-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}amino)acetic acid
• 1547053-55-3
• EN300-1582485
• 2-({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}amino)acetic acid

• Inchi： 1S/C7H8N6O2/c1-13-7-5(11-12-13)6(9-3-10-7)8-2-4(14)15/h3H,2H2,1H3,(H,14,15)(H,8,9,10)
• InChI Key： FEKYPSKAVPCBEG-UHFFFAOYSA-N
• SMILES： OC(CNC1=C2C(=NC=N1)N(C)N=N2)=O

Computed Properties

• Exact Mass: 208.07087352g/mol
• Monoisotopic Mass: 208.07087352g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 106Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-({3-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}amino)acetic acid

Comprehensive Overview of 2-({3-methyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl}amino)acetic acid (CAS No. 1547053-55-3)

In the rapidly evolving field of medicinal chemistry and drug discovery, 2-({3-methyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl}amino)acetic acid (CAS No. 1547053-55-3) has emerged as a compound of significant interest. This heterocyclic derivative, featuring a triazolopyrimidine core, is being extensively studied for its potential applications in pharmaceuticals, particularly in the development of kinase inhibitors and other targeted therapies. Researchers are increasingly focusing on its unique structural properties, which make it a promising candidate for modulating enzyme activity and protein-protein interactions.

The compound’s triazolopyrimidine scaffold is a key structural motif found in many bioactive molecules, contributing to its versatility in drug design. Recent studies highlight its role in addressing unmet medical needs, such as cancer and inflammatory diseases. With the growing demand for precision medicine, 2-({3-methyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl}amino)acetic acid is gaining traction as a building block for novel therapeutics. Its CAS No. 1547053-55-3 is frequently searched in scientific databases, reflecting its relevance in contemporary research.

One of the most compelling aspects of this compound is its potential synergy with AI-driven drug discovery platforms. As computational methods accelerate the identification of drug candidates, 2-({3-methyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl}amino)acetic acid is often highlighted in virtual screening workflows. Researchers are exploring its interactions with kinase targets, leveraging molecular docking and machine learning to optimize its efficacy. This aligns with the broader trend of integrating cheminformatics and bioinformatics into early-stage drug development.

From a synthetic chemistry perspective, the compound’s aminoacetic acid side chain offers opportunities for further derivatization, enabling the creation of analogs with enhanced pharmacokinetic properties. Its stability and solubility profile make it suitable for formulation studies, a critical factor in translational research. The triazolopyrimidine core also exhibits favorable binding affinities, as evidenced by recent structure-activity relationship (SAR) studies published in leading journals.

In the context of green chemistry, 2-({3-methyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl}amino)acetic acid is being evaluated for sustainable synthesis routes. With increasing regulatory emphasis on environmentally friendly processes, researchers are investigating catalytic methods and solvent-free reactions to produce this compound efficiently. This aligns with global initiatives to reduce the environmental footprint of pharmaceutical manufacturing.

Another area of interest is the compound’s potential in combination therapies. Preclinical data suggest that it may enhance the efficacy of existing drugs when used in synergistic regimens. This has sparked discussions in the scientific community about its role in overcoming drug resistance, a major challenge in oncology and infectious disease treatment. The CAS No. 1547053-55-3 is often cited in patents and grant proposals, underscoring its commercial and academic value.

As the demand for personalized medicine grows, 2-({3-methyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl}amino)acetic acid is being explored for patient-specific applications. Biomarker-driven studies are investigating its suitability for subpopulations with specific genetic profiles, a trend supported by advancements in genomics and proteomics. This compound’s mechanistic versatility positions it as a valuable tool in the era of precision healthcare.

In summary, 2-({3-methyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl}amino)acetic acid (CAS No. 1547053-55-3) represents a multifaceted compound with broad implications for modern drug development. Its structural features, combined with emerging technologies like AI and sustainable chemistry, make it a focal point for innovation. As research progresses, this molecule is poised to play a pivotal role in addressing complex therapeutic challenges, cementing its place in the future of pharmaceuticals.